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Salinazid, also known as Nupasal or Nilazid, is an anti-tuberculosis agent [1]. It is an aromatic carboxylic

acid and a pyridinemonocarboxylic acid with the molecular formula C₁₃H₁₁N₃O₂ and a molecular weight of

241.25 g/mol [1].

The table below summarizes its core physicochemical properties:

Property Value

Molecular Formula C₁₃H₁₁N₃O₂ [1]

Molecular Weight 241.25 g/mol [1]

CAS Number 495-84-1 [1] [2]

Melting Point 232-233 °C [1]

LogP 1.942 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor Count 4 [1]
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Pure Salinazid has low aqueous solubility, a major challenge for its bioavailability and therapeutic

application [3]. Research has created pharmaceutical salts with dicarboxylic acids to improve dissolution

properties [3].

The experimental workflow for this research is summarized in the diagram below.
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Experimental workflow for Salinazid salt development and analysis.

The diagram above shows that crystal structures of salts were determined, hydrogen bond energies were

estimated, and dissolution stability was tested [3]. Key findings on the resulting salts are in the table below.
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Salt Former
Solubility
Improvement

Stability in Aqueous
Dissolution

Key Finding

Oxalic Acid 33x Stable Substantial, stable solubility

improvement [3]

Acesulfame 18x Stable Significant solubility improvement

[3]

Malonic
Acid

- Incongruent dissolution Rapid transformation to pure

Salinazid [3]

Malic Acid - Incongruent dissolution Rapid transformation to pure

Salinazid [3]

The oxalate and acesulfame salts are the most promising, providing substantial solubility improvements

while remaining stable during dissolution without transforming back into the pure API [3]. The malonate

and malate salts dissolved incongruently and underwent a rapid solution-mediated transformation to form

pure salinazid, making them unsuitable for development [3].

Molecular Interactions in Stable Salts

The stability and solubility of the salts are governed by distinct hydrogen bond motifs within their crystal

structures [3]. The oxalate and malate salts are stabilized by a bifurcated N⁺–H···O⁻ and N⁺–H···O

hydrogen bond synthon [3]. In contrast, the malonate salt is primarily stabilized via a classic pyridinium-

carboxylate heterosynthon [3].

Experimental Protocol for Salt Solubility

The key experiment for evaluating the solubility and stability of the synthesized salts is the aqueous

dissolution experiment [3].

Sample Preparation: Place an excess amount of each pharmaceutical salt (e.g., oxalate, malonate,

malate, acesulfame) into separate vials.
Solvent Addition: Add a known volume of purified water to each vial.
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Equilibration: Agitate the suspensions in a thermostated water bath shaker. The experiment should

be conducted at a constant temperature (e.g., 25°C) until equilibrium is reached, which may take
several hours.

Sampling & Analysis:
Withdraw a sample of the saturated solution.

Filter the sample immediately using a syringe filter.
Analyze the concentration of Salinazid in the filtrate using a suitable analytical method, such as

High-Performance Liquid Chromatography (HPLC).
Solid-Phase Characterization: After the dissolution experiment, recover the solid material from the

vial and analyze it using X-ray Powder Diffraction (XRPD). This confirms whether the salt remained
stable or transformed into pure Salinazid during dissolution.

This guide synthesizes technical information for researchers. The experimental protocols and solubility data

should be validated in your own laboratory setting.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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